Amino fatty acids
Amino fatty acids are a class of compounds that combine the properties of amino acids and fatty acids, featuring both hydrophilic amine groups and lipophilic carboxyl and alkyl chains. These molecules play crucial roles in various biological processes and industrial applications due to their unique chemical structure.
In biological systems, amino fatty acids serve as intermediates in metabolic pathways, contributing to the synthesis of essential compounds such as neurotransmitters and signaling molecules. They also act as precursors for biosurfactants, which are used in cosmetics, pharmaceuticals, and environmental remediation due to their surface-active properties.
Industrially, these compounds find applications in the formulation of personal care products, where they enhance moisturizing and cleansing effects. Additionally, amino fatty acids are utilized in food additives as emulsifiers and stabilizers, improving product texture and shelf life. Their biocompatibility makes them suitable for use in biomedical devices and drug delivery systems.
Overall, the versatile nature of amino fatty acids makes them indispensable in both scientific research and commercial production across multiple industries.

Structure | Chemical Name | CAS | MF |
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4-(dibutylamino)butanoic acid | 40099-33-0 | C12H25NO2 |
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3-(dimethylamino)methylpentanoic acid | 1523397-63-8 | C8H17NO2 |
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4-(Methylamino)but-2-enoic acid | 69169-63-7 | C5H9NO2 |
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(2E)-4-(Dimethylamino)but-2-enoic Acid | 149586-32-3 | C6H11NO2 |
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4-aminobut-2-ynoic acid | 34014-16-9 | C4H5NO2 |
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4-(dimethylamino)-4-phenylbutanoic acid | 1481264-52-1 | C12H17NO2 |
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4-(dimethylamino)butanoic acid;hydrochloride | 69954-66-1 | C6H13NO2.HCl |
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2-2-(dimethylamino)ethylbutanedioic acid | 2228386-25-0 | C8H15NO4 |
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4-Aminocrotonic Acid Hydrochloride | 2126899-84-9 | C4H8ClNO2 |
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2-Butenoic acid, 4-(dimethylamino)- | 98548-82-4 | C6H11NO2 |
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